N-(3-fluoro-4-methylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-(1-phenyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H14FN5OS/c1-11-7-8-12(9-14(11)17)18-15(23)10-24-16-19-20-21-22(16)13-5-3-2-4-6-13/h2-9H,10H2,1H3,(H,18,23)
• InChI Key: UZZMLJRWSDHJFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC=CC=C3)F
• Molecular Formula: C16H14FN5OS
• Molecular Weight: 343.4 g/mol

Description

“N-(3-fluoro-4-methylphenyl)-2-[(1-phenyl-1H-tetrazol-5-yl)thio]acetamide” is a complex organic compound. It contains a fluorine atom, a methyl group attached to a phenyl ring, a tetrazole ring, and an acetamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrazole ring, the fluorine atom, and the acetamide group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. For example, the tetrazole ring might participate in reactions with electrophiles, the fluorine atom might be involved in nucleophilic substitution reactions, and the acetamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with biological targets in the body.

Future Directions

The future research directions for this compound could involve studying its properties in more detail, exploring its potential applications, and developing methods for its synthesis.